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Compound of Interest

Compound Name: Divanillin

Cat. No.: B108160

Introduction

Divanillin, also known as dehydrodivanillin or 5,5'-dehydrodivanillin, is a dimeric derivative of
vanillin. As a bio-based aromatic aldehyde, it serves as a valuable platform chemical for the
synthesis of novel polymers, resins, and other functional materials. For researchers, scientists,
and drug development professionals, understanding the thermal stability and degradation
characteristics of divanillin is paramount for its effective utilization in applications requiring
high-temperature processing, and for assessing the shelf-life and stability of divanillin-
containing formulations. This technical guide provides an in-depth analysis of the thermal
properties of divanillin, focusing on data obtained from thermogravimetric analysis (TGA).

Data Presentation: Thermal Stability

The thermal stability of divanillin has been investigated using thermogravimetric analysis to
determine the temperatures at which the molecule begins to decompose and undergoes
significant mass loss. The analysis, conducted under a synthetic air atmosphere, reveals a
multi-stage degradation process.

Thermogravimetric Analysis (TGA) Data

The thermal degradation of divanillin occurs in distinct stages, as summarized in the table
below. The onset temperature (Tonset) indicates the temperature at which significant mass loss
begins. The peak degradation temperature (Tpeak) represents the point of the maximum rate
of mass loss for a specific stage.
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Onset Peak
Thermal Event Temperature Temperature Mass Loss (%) Description
(Tonset) (°C) (Tpeak) (°C)
Initial major
Stage 1 ~300 ~345 ~38% decomposition of
the molecule.
Decomposition
and oxidation of
Stage 2 ~450 ~530 ~62%

the remaining

char residue.

Data are estimated from the thermogram presented in "Electroreduction of divanillin to

polyvanillin in an electrochemical flow reactor"[1].

Experimental Protocols

The data presented in this guide is based on the methodology described in the following peer-

reviewed study. Adherence to a precise experimental protocol is crucial for obtaining

reproducible results in thermal analysis.

Thermogravimetric Analysis (TGA)

The thermal stability of divanillin was characterized using the following protocol[1]:

Crucible: Alumina (Alz203)

Atmosphere: Synthetic Air

Flow Rate: 20 mL-min—!

Sample Mass: Approximately 8 mg

Instrument: TG 209 F1 Iris (Nietzsch)

Temperature Program: Heating from 25 °C to 950 °C
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e Heating Rate: 10 K:min~—* (10 °C-min~1)

Note: As of the latest literature review, detailed Differential Scanning Calorimetry (DSC) data
and a comprehensive analysis of the specific thermal degradation products of divanillin (e.g.,
via Pyrolysis-GC-MS) are not readily available in peer-reviewed publications.

Visualization of Experimental Workflow

The following diagram illustrates the generalized workflow for conducting the thermogravimetric
analysis of a chemical compound like divanillin.
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Workflow for Thermogravimetric Analysis (TGA) of Divanillin.
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Degradation Profile

Based on the TGA data, the thermal degradation of divanillin in an air atmosphere is a two-
stage process. The first major weight loss, commencing at approximately 300 °C, likely
corresponds to the fragmentation of the molecule's primary structure, including the cleavage of
the biphenyl linkage and the breakdown of the functional groups (aldehyde, hydroxyl,
methoxy). The second stage, occurring at a much higher temperature range (starting around
450 °C), represents the slower thermal oxidation of the carbonaceous residue formed during

the initial decomposition phase.

The logical relationship of the degradation process can be visualized as follows:
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Conceptual Two-Stage Thermal Degradation of Divanillin in Air.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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divanillin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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